Cas no 64276-66-0 (4-Methyl-1H-pyrrole-3-carboxylic acid)

4-Methyl-1H-pyrrole-3-carboxylic acid Properties

Names and Identifiers

• 4-Methyl-1H-pyrrole-3-carboxylic acid
• 1H-Pyrrole-3-carboxylicacid, 4-methyl-
• 4-Methyl-1H-pyrrole-
• 3-Methylpyrrole-4-carboxylic Acid
• 4-Methyl-pyrrol-3-carbonsaeure
• 4-methyl-pyrrole-3-carboxylic acid
• 4-methyl-1H-pyrrole-3-carboxylic acid
• AKOS006223721
• 4-methylpyrrole-3-carboxylic acid
• DB-073477
• 64276-66-0
• EN300-39551
• CHEMBL4649435
• 3-Pyrrolecarboxylic acid, 4-methyl-
• DTXSID60298067
• NSC120446
• BDBM50543167
• AS-39423
• DTXCID90249204
• 4-methyl-1h-pyrrole-3-carboxylic acid
• 1H-Pyrrole-3-carboxylicacid,4-methyl-(9CI)
• NSC-120446
• MFCD00030418
• NSC 120446
• 4-methyl-1h-pyrrole-3-carboxylicacid
• SB63248
• FXPOCCDGHHTZAO-UHFFFAOYSA-N
• CS-0248274
• SCHEMBL151109
• Z385477350
• 4-Methyl-3-pyrrolecarboxylic Acid
• +Expand

• MDL： MFCD00030418
• InChIKey： FXPOCCDGHHTZAO-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H7NO2/c1-4-2-7-3-5(4)6(8)9/h2-3,7H,1H3,(H,8,9)
• SMILES： O=C(C1=CNC=C1C)O

Computed Properties

• Exact Mass: 125.04800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 125.048
• Heavy Atom Count: 9
• Complexity: 124
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 53.1A^2

Experimental Properties

• LogP: 1.02130
• PSA: 53.09000
• Refractive Index: 1.586
• Boiling Point: 322.4°C at 760 mmHg
• Flash Point: 148.8°C
• Density: 1.295

4-Methyl-1H-pyrrole-3-carboxylic acid Security Information

• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C
• Signal Word：Warning

4-Methyl-1H-pyrrole-3-carboxylic acid Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%